N-Acetyl-2-O-(5-bromo-4-chloro3-indolyl)-alpha-D-neuraminic Acid Methyl Ester
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-Acetyl-2-O-(5-bromo-4-chloro3-indolyl)-alpha-D-neuraminic Acid Methyl Ester is a useful research compound. Its molecular formula is C20H24BrClN2O9 and its molecular weight is 551.77. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties
- N-Acetyl neuraminic acid, a component of N-Acetyl-2-O-(5-bromo-4-chloro3-indolyl)-alpha-D-neuraminic Acid Methyl Ester, is used in the stereoselective synthesis of disaccharides, demonstrating the utility of the allyl protecting function in such syntheses (Kunz & Waldmann, 1985).
- The compound has been involved in the production of immunogenic neoglycoproteins and water-soluble pseudopolysaccharides, useful for techniques like ELISA (Roy, Laferrière, Gamian, & Jennings, 1987).
Biochemical Applications
- It has been used in the synthesis of various N-acetyl-d-neuraminic acid derivatives, demonstrating the compound's versatility in chemical transformations (Ogura, Furuhata, Itoh, & Shitori, 1986).
- The allyl-ester moiety of N-acetylneuraminic acid is applied as a protecting principle in the construction of neuraminic-acid glycosides, illustrating its importance in the synthesis of complex carbohydrates (Kunz, Waldmann, & Klinkhammer, 1988).
Analytical and Histological Applications
- This compound is used in methylation analysis of neuraminic acids by gas chromatography-mass spectrometry, showcasing its role in analytical chemistry (Rauvala & Kärkkäinen, 1977).
- It has been employed for the histochemical localization of neuraminidase in the central nervous system, demonstrating its utility in biological and medical research (Heppelmann, Eschenfelder, Brossner, & Rahmann, 1983).
Mechanism of Action
Target of Action
The primary target of the compound “N-Acetyl-2-O-(5-bromo-4-chloro3-indolyl)-alpha-D-neuraminic Acid Methyl Ester” is the enzyme sialidase . Sialidase, also known as neuraminidase, is an enzyme that cleaves sialic acid residues from glycoconjugates. This enzyme plays a crucial role in various physiological and pathological processes, including cell adhesion, signal transduction, and viral and bacterial infections .
Mode of Action
“this compound” acts as a substrate for sialidase . When this compound interacts with sialidase, it undergoes enzymatic cleavage. The cleavage of this compound by sialidase can be used to detect the presence and activity of the enzyme, thereby providing a means to study the physiological activities of gangliosides and other sialoglycoconjugates .
Biochemical Pathways
The interaction of “this compound” with sialidase affects the metabolism of sialic acid-containing compounds, known as sialoglycoconjugates . These compounds are involved in various biological processes, including cell-cell communication, immune response, and pathogen invasion . Therefore, the action of this compound can influence these processes by modulating the activity of sialidase.
Properties
IUPAC Name |
methyl (2S,4S,5R,6R)-5-acetamido-2-[(5-bromo-4-chloro-1H-indol-3-yl)oxy]-4-hydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24BrClN2O9/c1-8(26)24-16-11(27)5-20(19(30)31-2,33-18(16)17(29)12(28)7-25)32-13-6-23-10-4-3-9(21)15(22)14(10)13/h3-4,6,11-12,16-18,23,25,27-29H,5,7H2,1-2H3,(H,24,26)/t11-,12+,16+,17+,18+,20+/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VATTYSQGTFSYRU-PSTHAIFASA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1C(CC(OC1C(C(CO)O)O)(C(=O)OC)OC2=CNC3=C2C(=C(C=C3)Br)Cl)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)N[C@@H]1[C@H](C[C@@](O[C@H]1[C@@H]([C@@H](CO)O)O)(C(=O)OC)OC2=CNC3=C2C(=C(C=C3)Br)Cl)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24BrClN2O9 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
551.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.